3-butoxy-N-(3-chloro-4-morpholin-4-ylphenyl)benzamide

• Molecular Formula: C21H25ClN2O3
• Molecular Weight: 388.9 g/mol
• IUPAC Name: 3-butoxy-N-(3-chloro-4-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C21H25ClN2O3/c1-2-3-11-27-18-6-4-5-16(14-18)21(25)23-17-7-8-20(19(22)15-17)24-9-12-26-13-10-24/h4-8,14-15H,2-3,9-13H2,1H3,(H,23,25)
• InChI Key: ZKPNXKDEKZQEOU-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)Cl

Description

3-butoxy-N-(3-chloro-4-morpholin-4-ylphenyl)benzamide is a chemical compound that has been widely used in scientific research due to its potential as a therapeutic agent. This compound is a selective inhibitor of a specific protein kinase, which makes it useful in the study of various biological processes.

Mechanism of Action

The mechanism of action of 3-butoxy-N-(3-chloro-4-morpholin-4-ylphenyl)benzamide involves the inhibition of a specific protein kinase known as cyclin-dependent kinase 2 (CDK2). CDK2 is involved in the regulation of the cell cycle and is overexpressed in many types of cancer. Inhibition of CDK2 activity by 3-butoxy-N-(3-chloro-4-morpholin-4-ylphenyl)benzamide leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-butoxy-N-(3-chloro-4-morpholin-4-ylphenyl)benzamide has been shown to have several biochemical and physiological effects. It inhibits CDK2 activity, leading to cell cycle arrest and apoptosis in cancer cells. It also inhibits the production of inflammatory cytokines, which makes it useful in the treatment of inflammatory diseases. Additionally, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-butoxy-N-(3-chloro-4-morpholin-4-ylphenyl)benzamide in lab experiments is its selectivity for CDK2. This allows for the specific inhibition of CDK2 activity without affecting other protein kinases. However, one limitation is that it may not be effective in all types of cancer, as some cancer cells may not rely on CDK2 for survival.

Future Directions

There are several future directions for the study of 3-butoxy-N-(3-chloro-4-morpholin-4-ylphenyl)benzamide. One direction is the development of more potent and selective CDK2 inhibitors based on the structure of this compound. Another direction is the investigation of its potential therapeutic applications in other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the use of this compound in combination with other drugs or therapies may enhance its efficacy in cancer treatment.

Synthesis Methods

The synthesis of 3-butoxy-N-(3-chloro-4-morpholin-4-ylphenyl)benzamide involves several steps. The first step is the reaction of 3-chloro-4-morpholinoaniline with butyl chloroformate to yield 3-chloro-4-morpholin-4-ylphenyl butyl carbamate. This intermediate is then reacted with 4-aminobenzamide to produce 3-butoxy-N-(3-chloro-4-morpholin-4-ylphenyl)benzamide.

Scientific Research Applications

3-butoxy-N-(3-chloro-4-morpholin-4-ylphenyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of a specific protein kinase, which is involved in the regulation of various biological processes, including cell growth, differentiation, and survival. This compound has been used in the study of cancer, inflammation, and neurodegenerative diseases.